Cas no 2228605-18-1 (4-(3-ethylphenyl)-1H-imidazole)

• Product Name: 4-(3-ethylphenyl)-1H-imidazole
• CAS No: 2228605-18-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 6280621
• PubChem ID: 89311726
• Update Time: 2025-06-28

4-(3-ethylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethylphenyl)-1H-imidazole
• SCHEMBL18617328
• 2228605-18-1
• SCHEMBL14340642
• EN300-1754661

• Inchi： 1S/C11H12N2/c1-2-9-4-3-5-10(6-9)11-7-12-8-13-11/h3-8H,2H2,1H3,(H,12,13)
• InChI Key： YFKVEJHOLZJEBH-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1=CC=CC(=C1)CC

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(3-ethylphenyl)-1H-imidazole

Recent Advances in the Study of 4-(3-ethylphenyl)-1H-imidazole (CAS: 2228605-18-1) in Chemical Biology and Pharmaceutical Research

4-(3-ethylphenyl)-1H-imidazole (CAS: 2228605-18-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazole core and 3-ethylphenyl substituent, has shown promising biological activities, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have focused on its potential applications in drug discovery, especially in the development of novel therapeutics targeting inflammatory diseases and certain types of cancer.

One of the key findings in recent research is the compound's ability to act as a selective inhibitor of specific kinases involved in inflammatory signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(3-ethylphenyl)-1H-imidazole exhibits high affinity for JAK3 kinases, which play a crucial role in immune response regulation. The study utilized molecular docking simulations and in vitro assays to validate its inhibitory effects, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Further investigations have explored the pharmacokinetic properties of 4-(3-ethylphenyl)-1H-imidazole. Research conducted by a team at the University of Cambridge in 2024 revealed that the compound demonstrates favorable bioavailability and metabolic stability in preclinical models. These properties, combined with its low toxicity profile, make it a viable candidate for further drug development. The study also highlighted the compound's ability to cross the blood-brain barrier, opening possibilities for its use in treating neurological disorders.

In addition to its kinase inhibitory activity, recent work has uncovered the compound's potential as an antimicrobial agent. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that 4-(3-ethylphenyl)-1H-imidazole exhibits significant activity against drug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as confirmed through electron microscopy and fluorescence assays.

The synthesis and structural optimization of 4-(3-ethylphenyl)-1H-imidazole derivatives have also been a focus of recent research. A team at MIT developed a novel synthetic route in 2023 that improves yield and purity while reducing environmental impact. Their work, published in Green Chemistry, describes a catalytic method that minimizes waste generation, addressing important considerations for sustainable pharmaceutical production.

Looking forward, the diverse biological activities of 4-(3-ethylphenyl)-1H-imidazole suggest it may serve as a valuable scaffold for developing multiple therapeutic agents. Current research efforts are exploring its potential in combination therapies and as part of targeted drug delivery systems. The compound's unique chemical properties and demonstrated biological effects position it as an important molecule in contemporary drug discovery pipelines.